Nickel-Doped Molybdenum Oxide Photoanodes
Nickel-doped molybdenum oxide photoanodes (S2) demonstrate superior photoelectrochemical performance compared to undoped molybdenum oxide photoanodes (S1). The nickel-doped variant (S2) achieved an optical band-gap energy of 2.58 eV, a significant reduction from the undoped S1 [1]. This reduction enables better utilization of the solar spectrum and translates to a higher photocurrent density under illumination. Furthermore, the S2 photoanode's surface morphology, characterized by irregular conglomerates with heights from 250 to 1,159 nm, provides a greater surface area for the oxygen evolution reaction compared to the smooth, homogeneous film of S1 [2].
| Evidence Dimension | Optical Band-Gap Energy |
|---|---|
| Target Compound Data | 2.58 eV |
| Comparator Or Baseline | Undoped molybdenum oxide: Value not explicitly stated, but described as higher [1] |
| Quantified Difference | Lower band-gap (quantified as 2.58 eV) for nickel-doped variant |
| Conditions | Photoanodes synthesized via electrodeposition at -1.377 V vs Ag/AgCl on FTO-coated glass, characterized by UV-Vis spectroscopy. |
Why This Matters
Lower band-gap directly improves solar energy conversion efficiency, making the nickel-doped material a superior choice for photoelectrochemical applications.
- [1] J. Electrochem. Sci. Technol. 2022;13(3):377-389. Comparative Study of Undoped and Nickel-Doped Molybdenum Oxide Photoanodes for PEC Water Splitting. doi: 10.33961/jecst.2022.00171 View Source
- [2] J. Electrochem. Sci. Technol. 2022;13(3):377-389. Comparative Study of Undoped and Nickel-Doped Molybdenum Oxide Photoanodes for PEC Water Splitting. AFM surface morphology analysis. View Source
